2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one

• CAS No.: 65286-77-3
• Molecular Formula: C19H15NO2S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 2-[(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]chromen-7-one
• InChI: InChI=1S/C19H15NO2S/c1-2-20-16-5-3-4-6-18(16)23-19(20)12-15-10-8-13-7-9-14(21)11-17(13)22-15/h3-12H,2H2,1H3
• InChI Key: AVNVAPSFCMUCPH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC3=CC=C4C=CC(=O)C=C4O3

Description

2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one is a heterocyclic compound featuring a benzopyran-7-one core fused with a 3-ethyl-benzothiazole moiety. This structure confers unique photophysical and chemical properties, making it relevant in materials science and biochemistry.

Preparation Methods

The synthesis of 2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one typically involves the condensation of 3-ethyl-2-benzothiazolinone with 7-hydroxy-4-methylcoumarin under specific reaction conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the mixture is heated to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dichloromethane, and reaction temperatures ranging from room temperature to reflux conditions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound exhibits significant biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . In cancer research, the compound is believed to induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The target compound’s benzothiazole and benzopyran motifs are shared with several synthesized derivatives in the literature. Key comparisons include:

Table 1: Substituent Effects on Melting Points and Yields

Compound	Substituents/Modifications	Yield (%)	Melting Point (°C)	Reference
3-[2-(4-Methoxybenzoyl)allyl]-4-hydroxy-6-methylpyran-2-one (7b)	Methoxy group on benzoyl moiety	48	171
3-[2-(3,4-Dichlorobenzoyl)allyl]-4-hydroxy-6-methylpyran-2-one (7c)	Dichloro groups on benzoyl moiety	40	164
3-(2-Benzoyl-3-ethoxypropyl)-4-hydroxy-6-methylpyran-2-one (14f)	Ethoxy side chain	–	94
Ethyl 5-(1,3-Benzothiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylate (7g)	Benzothiazole-pyrazolo-pyridine fusion	33	215

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : Chloro substituents (7c) reduce melting points compared to methoxy groups (7b), likely due to decreased crystallinity from steric hindrance .
• Heterocyclic Fusion : The benzothiazole-pyrazolo-pyridine system (7g) exhibits a high melting point (215°C), attributed to extended conjugation and rigidity . The target compound’s benzopyran-7-one core may similarly enhance stability but with different solubility profiles.
• Side-Chain Effects : Ethoxy-substituted derivatives (14f) show lower melting points (94°C), suggesting alkyl chains disrupt packing efficiency .

Spectroscopic and Analytical Data

Spectroscopic trends from analogs highlight the role of substituents:

• NMR Shifts : Methoxy groups in 7b and 7c induce distinct deshielding effects on adjacent protons, while dichloro substituents alter carbon chemical shifts .
• Mass Spectrometry : All analogs show molecular ion peaks consistent with their masses, confirming structural integrity .

Biological Activity

The compound 2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one is a unique heterocyclic compound that has garnered attention in biological research due to its potential pharmacological properties. This article aims to explore its biological activities, including antimicrobial, antioxidant, and anticancer effects, supported by data tables and case studies.

• Molecular Formula : C19H19N2S2
• Molecular Weight : 339.5 g/mol
• IUPAC Name : (Z)-3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole .

Antimicrobial Activity

Studies have demonstrated that compounds similar to 2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one exhibit significant antimicrobial properties. For instance:

• A derivative of benzothiazole showed effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Compound	Bacterial Strain	Inhibition Zone (mm)
Benzothiazole Derivative	S. aureus	15
Benzothiazole Derivative	E. coli	12

This suggests a promising avenue for developing new antimicrobial agents from this class of compounds.

Antioxidant Activity

The antioxidant potential of 2-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-7H-1-benzopyran-7-one has been assessed using various assays:

• DPPH Radical Scavenging Assay : The compound exhibited a significant scavenging effect on DPPH radicals, indicating its ability to neutralize free radicals.
• ABTS Assay : The compound's activity was comparable to standard antioxidants such as ascorbic acid.

Assay Type	IC50 Value (µg/mL)
DPPH	25
ABTS	20

These results indicate that the compound possesses strong antioxidant properties that could be beneficial in preventing oxidative stress-related diseases.

Anticancer Activity

Research on the anticancer effects of benzothiazole derivatives has shown promising results:

• A study indicated that similar compounds inhibited the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer) in a dose-dependent manner.

Cell Line	IC50 Value (µM)
MCF-7	30
HepG2	25

The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, highlighting the potential for therapeutic applications in oncology.

Case Studies

Several studies have focused on the synthesis and evaluation of related benzothiazole compounds:

• Synthesis and Evaluation of Antimicrobial Activity : A study synthesized various benzothiazole derivatives and assessed their antimicrobial efficacy against clinical isolates.
• Antioxidant Properties Evaluation : Another research project focused on the antioxidant activities of synthesized benzothiazoles, confirming their potential as natural antioxidants.